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Compound of Interest

Compound Name:
Bis(methylsulfinylethyl)sulfone-

13C4

Cat. No.: B13422298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for

Bis(methylsulfinylethyl)sulfone-13C4, a stable isotope-labeled compound. The information

presented is primarily based on the Safety Data Sheet (SDS) for the unlabeled parent

compound, Bis(methylsulfinylethyl)sulfone, as the toxicological properties are expected to be

nearly identical. This document is intended to support risk assessments and ensure safe

handling in a laboratory setting.

Chemical Identification and Physical Properties
Bis(methylsulfinylethyl)sulfone-13C4 is the 13C-labeled version of

Bis(methylsulfinylethyl)sulfone, a known metabolite of sulfur mustard found in urine.[1] The

primary use of the 13C4-labeled compound is in research applications, such as metabolic

studies and as an internal standard for analytical quantification.
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Property Value

Chemical Name Bis(methylsulfinylethyl)sulfone-13C4

Synonyms
1-(Methylsulfinyl)-2-((2-

(methylsulfinyl)ethyl)sulfonyl)ethane-13C4

CAS Number 672310-55-3

Molecular Formula C2¹³C4H14O4S3

Molecular Weight 250.34 g/mol

Appearance Neat

Data for unlabeled Bis(methylsulfinylethyl)sulfone (CAS: 137371-96-1)

Property Value

Molecular Formula C6H14O4S3

| Molecular Weight | 246.37 g/mol |

Hazard Identification and Classification
Based on the available information for the unlabeled compound, Bis(methylsulfinylethyl)sulfone

is not classified as a hazardous substance according to Regulation (EC) No. 1272/2008.

However, as with any chemical of unknown toxicological profile, it should be handled with care.

GHS Hazard Pictograms: Not applicable Signal Word: Not applicable Hazard Statements: Not

applicable Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

A general workflow for chemical hazard identification and risk assessment is outlined below.
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Hazard Identification Risk Assessment Risk Control

Gather Chemical Information
(SDS, Literature)

Classify Hazards
(Health, Physical, Environmental)

Assess Exposure Potential
(Route, Duration, Frequency)

Characterize Risk
(Likelihood & Severity)

Implement Control Measures
(PPE, Ventilation)

Review and Update

Click to download full resolution via product page

Caption: General workflow for chemical hazard identification and risk assessment.

Toxicological Information
There is no specific toxicological data available for Bis(methylsulfinylethyl)sulfone-13C4 or

its unlabeled counterpart. However, being a metabolite of sulfur mustard, a known vesicant and

carcinogen, caution is warranted. The toxicological properties have not been fully investigated.

General Toxicological Concerns for Sulfonyl Compounds:

Skin and Eye Irritation: Some sulfonyl compounds can cause skin and eye irritation upon

direct contact.

Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.

First-Aid Measures
In the event of exposure, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

The following diagram illustrates the standard first-aid response protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13422298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Specific First-Aid

Exposure Occurs

Assess the Situation
(Safety of Rescuer, Nature of Exposure)

Remove from Exposure Source

Inhalation:
Move to Fresh Air

Skin Contact:
Flush with Water

Eye Contact:
Flush with Water

Ingestion:
Rinse Mouth, Do Not Induce Vomiting

Seek Professional Medical Attention

Click to download full resolution via product page

Caption: Standard first-aid response protocol for chemical exposure.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust or aerosols.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering Controls:

Use of a chemical fume hood is recommended to minimize inhalation exposure.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates.

The hierarchy of controls for minimizing chemical exposure is depicted in the following diagram.
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Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical exposure.

Stability and Reactivity
Reactivity: No specific reactivity data is available. Avoid contact with strong oxidizing agents.

Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of sulfur oxides.
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with a licensed professional waste disposal service to

dispose of this material.

Disclaimer: This document has been prepared as a guide to the safe handling of

Bis(methylsulfinylethyl)sulfone-13C4 and is based on the available information for the

unlabeled compound. It is not exhaustive and should be used in conjunction with other safety

resources and professional judgment. The user is responsible for determining the suitability of

this information for their particular application and for ensuring compliance with all applicable

laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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